1-(4-(1-methyl-1H-pyrazol-3-yl)piperidine-1-carbonyl)imidazolidin-2-one

• IUPAC Name: 1-[4-(1-methylpyrazol-3-yl)piperidine-1-carbonyl]imidazolidin-2-one
• InChI: InChI=1S/C13H19N5O2/c1-16-6-4-11(15-16)10-2-7-17(8-3-10)13(20)18-9-5-14-12(18)19/h4,6,10H,2-3,5,7-9H2,1H3,(H,14,19)
• InChI Key: HVMMBPZNGXSMLP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCN(CC2)C(=O)N3CCNC3=O
• Molecular Formula: C13H19N5O2
• Molecular Weight: 277.32 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized and characterized a variety of compounds related to 1-(4-(1-methyl-1H-pyrazol-3-yl)piperidine-1-carbonyl)imidazolidin-2-one, investigating their potential applications in medicinal chemistry and materials science. For instance, novel 5-imidazopyrazole incorporated fused pyran motifs were designed and synthesized, demonstrating potential antibacterial, antituberculosis, and antimalarial activities (Piyush N. Kalaria et al., 2014). Similarly, a convenient synthesis approach for (1H-Azol-1-yl)piperidines has been developed, expanding the toolbox for creating bioactive molecules (N. V. Shevchuk et al., 2012).

Potential Anti-Alzheimer's Agents

A series of N-benzylated (pyrrolidin-2-one) / (imidazolidin-2-one) derivatives were synthesized and evaluated for their anti-Alzheimer's activity. These compounds were designed based on the lead compound donepezil, with modifications to enhance interactions essential for therapeutic efficacy. Some of these compounds displayed excellent anti-Alzheimer's profiles, showcasing the chemical compound's role in developing new treatments for neurodegenerative diseases (M. Gupta et al., 2020).

Antimicrobial Activity

The compound has also been utilized in the synthesis of derivatives with notable antimicrobial activity. For example, a series of 5-((3-aryl-1-phenyl-1H-pyrazol-4-yl)methylene)thiazolidine-2,4-diones were synthesized and showed significant activity against gram-positive bacteria and fungi, indicating potential for developing new antimicrobial agents (O. Prakash et al., 2011).

Chemical Sensors

Moreover, this compound has found applications in the development of chemical sensors. A novel fluorescence sensor for hydrazine was designed, utilizing the compound's structure to achieve selective detection of hydrazine in various environments, demonstrating the versatility of this compound in analytical chemistry applications (Liu Li et al., 2018).

Mechanism of Action

Target of Action

The primary targets of the compound “1-(4-(1-methyl-1H-pyrazol-3-yl)piperidine-1-carbonyl)imidazolidin-2-one” are currently unknown. This compound is a derivative of imidazole, a heterocyclic compound that is known to interact with a broad range of biological targets . .

Mode of Action

Imidazole derivatives are known to interact with their targets through various mechanisms, often involving the formation of hydrogen bonds with key amino acids in the target protein . The specific interactions of “1-(4-(1-methyl-1H-pyrazol-3-yl)piperidine-1-carbonyl)imidazolidin-2-one” with its targets would depend on the chemical structure of the compound and the nature of the target.

Biochemical Pathways

Imidazole derivatives are known to affect a wide range of biochemical pathways, depending on their specific targets . The downstream effects of these interactions can vary widely, from changes in cellular metabolism to alterations in signal transduction pathways.

Pharmacokinetics

Imidazole derivatives are generally known to be highly soluble in water and other polar solvents, which can influence their absorption and distribution .